1-O-Tert-butyl 6-O-methyl 6-methyl-2,3-dihydropyridine-1,6-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 6-O-methyl 6-methyl-2,3-dihydropyridine-1,6-dicarboxylate
• InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(16)14-9-7-6-8-13(14,4)10(15)17-5/h6,8H,7,9H2,1-5H3
• InChI Key: NRMGBBYQYKXXMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CCCN1C(=O)OC(C)(C)C)C(=O)OC
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

1-O-Tert-butyl 6-O-methyl 6-methyl-2,3-dihydropyridine-1,6-dicarboxylate, also known as TAK-427, is a chemical compound that belongs to the class of dihydropyridine derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuropharmacology.

Scientific Research Applications

Synthesis and Characterization

One study focuses on the synthesis and characterization of derivatives closely related to the specified compound. Çolak et al. (2021) synthesized 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, highlighting the methods for creating complex structures with potential applications in materials science and pharmaceutical research. The compounds were characterized using various spectroscopic techniques, and their molecular structures were analyzed through X-ray crystallographic analysis, demonstrating the importance of intramolecular hydrogen bonding in stabilizing these molecules (Çolak, Karayel, Buldurun, & Turan, 2021).

Reaction Mechanisms and Intermediate Studies

Görlitzer and Baltrusch (2000) investigated the reaction mechanisms involving 3-tert-butyl-5-methyl-1,4-dihydropyridine (DHP)-dicarboxylate compounds. Their study provides insights into the chemical transformations these compounds undergo under specific conditions, such as reactions with trifluoroacetic acid (TFA) and UV-A-light, leading to various products. These findings are crucial for understanding the reactivity and potential chemical applications of related dihydropyridine compounds (Görlitzer & Baltrusch, 2000).

Applications in Organic Synthesis

Zhang et al. (2009) developed an iodine–pyridine–tert-butylhydroperoxide catalytic system for the oxidation of benzylic methylenes to ketones and primary amines to nitriles. This research demonstrates the utility of tert-butyl and pyridine functionalities in facilitating environmentally benign oxidation reactions, suggesting potential applications in the synthesis of complex organic molecules and intermediates, including those related to dihydropyridine derivatives (Zhang, Wang, Wang, Wan, Zheng, & Wang, 2009).